Cas no 1246298-63-4 (Monophosphoryl lipid A)

Monophosphoryl lipid A (MPLA) is a detoxified derivative of bacterial lipopolysaccharide (LPS), widely recognized for its immunostimulatory properties. As a Toll-like receptor 4 (TLR4) agonist, MPLA enhances innate and adaptive immune responses while exhibiting significantly reduced toxicity compared to LPS. Its ability to promote Th1-biased immunity makes it a valuable adjuvant in vaccine formulations, particularly for infectious diseases and cancer immunotherapy. MPLA's stability, biocompatibility, and ability to induce robust antibody and cellular immune responses have led to its inclusion in FDA-approved vaccines. Its synthetic and semi-synthetic variants further ensure reproducibility and scalability for clinical applications.

Monophosphoryl lipid A structure

Product Name:Monophosphoryl lipid A

CAS No:1246298-63-4

MF:C₉₆H₁₈₄N₃O₂₂P

MW:1763.4688539505

MDL:MFCD00920789

CID:1123849

PubChem ID:134687617

Update Time:2025-05-28

Monophosphoryl lipid A Chemical and Physical Properties

Names and Identifiers

- MPLA (synthetic) Sterile Solution
- MONOPHOSPHORYL LIPID A
- Monophosphoryl Lipid A (Synthetic) (PHAD&#8482
- GLA
- Glycopyranoside Lipid A
- PHAD® phosphorylated hexaacyl disaccharide
- A1O9D5VN5D
- Azanium;[(2R,3S,4R,5R,6R)-6-[[(2R,3S,4R,5R,6S)-3,6-dihydroxy-5-[[(3R)-3-hydroxytetradecanoyl]amino]-
- PHAD® phosphorylated hexaacyl disaccharide; Glycopyranoside Lipid A; GLA
- Monophosphoryl Lipid A (Synthetic)
- MONOPHOSPHORYL LIPID A (SYNTHETIC) AMMONIUM
- 1246298-63-4
- HEXAACYL MONOPHOSPHORYL LIPID A AMMONIUM SALT
- G12881
- GLUCOPYRANOSYL LIPID A AMMONIUM
- DA-55704
- HY-130320
- UNII-A1O9D5VN5D
- GLA (ADJUVANT) AMMONIUM
- azanium;[(2R,3S,4R,5R,6R)-6-[[(2R,3S,4R,5R,6S)-3,6-dihydroxy-5-[[(3R)-3-hydroxytetradecanoyl]amino]-4-[(3R)-3-hydroxytetradecanoyl]oxyoxan-2-yl]methoxy]-2-(hydroxymethyl)-5-[[(3R)-3-tetradecanoyloxytetradecanoyl]amino]-4-[(3R)-3-tetradecanoyloxytetradecanoyl]oxyoxan-3-yl] hydrogen phosphate
- GLA-SE
- LAPRETOLIMOD AMMONIUM
- Ammonium (2R,3S,4R,5R,6R)-6-(((2R,3S,4R,5R,6S)-3,6-dihydroxy-5-((R)-3-hydroxytetradecanamido)-4-(((R)-3-hydroxytetradecanoyl)oxy)tetrahydro-2H-pyran-2-yl)methoxy)-2-(hydroxymethyl)-5-((R)-3-(tetradecanoyloxy)tetradecanamido)-4-(((R)-3-(tetradecanoyloxy)tetradecanoyl)oxy)tetrahydro-2H-pyran-3-yl hydrogen phosphate
- CS-0107253
- Monophosphoryl lipid A
- MDL： MFCD00920789
- Inchi： 1S/C96H181N2O22P.H3N/c1-7-13-19-25-31-37-39-45-51-57-63-69-85(104)114-79(67-61-55-49-43-35-29-23-17-11-5)73-84(103)98-90-94(119-88(107)74-80(68-62-56-50-44-36-30-24-18-12-6)115-86(105)70-64-58-52-46-40-38-32-26-20-14-8-2)92(120-121(110,111)112)81(75-99)117-96(90)113-76-82-91(108)93(118-87(106)72-78(101)66-60-54-48-42-34-28-22-16-10-4)89(95(109)116-82)97-83(102)71-77(100)65-59-53-47-41-33-27-21-15-9-3;/h77-82,89-96,99-101,108-109H,7-76H2,1-6H3,(H,97,102)(H,98,103)(H2,110,111,112);1H3/t77-,78-,79-,80-,81-,82-,89-,90-,91-,92-,93-,94-,95+,96-;/m1./s1
- InChI Key： UPAZUDUZKTYFBG-HNPUZVNISA-N
- SMILES： P(=O)([O-])(O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1OC(C[C@@H](CCCCCCCCCCC)OC(CCCCCCCCCCCCC)=O)=O)NC(C[C@@H](CCCCCCCCCCC)OC(CCCCCCCCCCCCC)=O)=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O)O1)NC(C[C@@H](CCCCCCCCCCC)O)=O)OC(C[C@@H](CCCCCCCCCCC)O)=O)O.[NH4+]

Computed Properties

Exact Mass: 1763.31426634g/mol
Monoisotopic Mass: 1762.31091150g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 122
Rotatable Bond Count: 88
Complexity: 2550
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 363

Experimental Properties

Color/Form: No date available
Density: No date available
Melting Point: No date available
Boiling Point: No date available
Flash Point: No date available
Vapor Pressure: No date available

Monophosphoryl lipid A Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：−20°C

Monophosphoryl lipid A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-130320-1mg	Monophosphoryl lipid A	1246298-63-4	98.17%	1mg	￥8000	2024-07-20
ChemScence	CS-0107253-5mg	Monophosphoryl lipid A	1246298-63-4		5mg	$2350.0	2022-04-28
MedChemExpress	HY-130320-5mg	Monophosphoryl lipid A	1246298-63-4		5mg	￥25000	2023-01-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	699800P-1MG	MPLA (PHAD <SUP>®</SUP>)	1246298-63-4		1mg	¥2263.77	2023-11-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	699800P-5MG	MPLA (PHAD <SUP>®</SUP>)	1246298-63-4		5mg	¥9140.08	2023-11-03
eNovation Chemicals LLC	Y1054558-1mg	MPLA (synthetic) Sterile Solution	1246298-63-4	95%	1mg	$690	2024-06-06
Biosynth	OL58744-0.1 mg	Lipid A (E. Coli) triethylammonium salt	1246298-63-4		0.1 mg	$460.85	2023-01-03
Biosynth	OL29175-1 mg	Lipid A monophosphoryl	1246298-63-4		1mg	$467.50	2023-01-03
Biosynth	OL29175-2 mg	Lipid A monophosphoryl	1246298-63-4		2mg	$814.00	2023-01-03
Biosynth	OL29175-5 mg	Lipid A monophosphoryl	1246298-63-4		5mg	$1,760.00	2023-01-03